Cas no 2244088-18-2 (Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro-)

• Product Name: Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro-
• CAS No: 2244088-18-2
• MF: C₁₃H₄F₇NO₃
• MW: 355.164587974548
• CID: 5194346
• Update Time: 2025-07-03

Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro-

• Inchi： 1S/C13H4F7NO3/c14-6-1-2-9(21(22)23)12(10(6)17)24-11-7(15)3-5(4-8(11)16)13(18,19)20/h1-4H
• InChI Key： MZLQOMNUCPQOSW-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(F)C(F)=C1OC1=C(F)C=C(C(F)(F)F)C=C1F

Additional information on Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro-

Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro- (CAS No. 2244088-18-2): A Comprehensive Overview

The compound Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro- (CAS No. 2244088-18-2) represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its multiple fluorine and nitro substituents, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of difluoro and trifluoromethyl groups introduces unique electronic and steric properties, making this compound a valuable candidate for exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity. The specific arrangement of fluorine atoms in Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro- (CAS No. 2244088-18-2) contributes to its distinctive chemical behavior. These fluorine atoms can modulate the electronic distribution across the molecule, influencing its reactivity and interactions with biological targets.

The nitro group at the 1-position of the benzene ring further enhances the compound's potential as a pharmacophore. Nitro groups are well-known for their ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding. Moreover, the nitro group can be reduced to an amine under appropriate conditions, providing a versatile handle for further functionalization and derivatization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of kinase inhibitors. The combination of difluoro and trifluoromethyl substituents in this compound can effectively occupy hydrophobic pockets within protein active sites, thereby improving binding affinity. This concept has been successfully applied in the development of drugs targeting diseases such as cancer and inflammation.

The synthesis of Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro- (CAS No. 2244088-18-2) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to achieve high yields and purity. Advanced techniques such as metal-catalyzed cross-coupling reactions and electrochemical fluorination have been employed to construct the desired molecular framework efficiently.

The pharmacological profile of this compound is currently under investigation in several academic and industrial research laboratories. Preliminary studies suggest that it exhibits promising activity against various biological targets. For instance, its interaction with enzymes involved in metabolic pathways has been explored as a potential strategy for developing new therapeutic interventions.

The use of computational chemistry tools has played a pivotal role in understanding the structural and functional properties of Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro-. Molecular modeling techniques allow researchers to predict binding modes and affinity scores for different targets, thereby guiding experimental design. These simulations have been instrumental in optimizing the compound's pharmacokinetic properties and minimizing potential side effects.

In conclusion, Benzene, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-3,4-difluoro-1-nitro- (CAS No. 2244088-18-2) stands as a testament to the innovative approaches being employed in modern drug discovery. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As our understanding of fluorinated compounds continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of pharmaceuticals.